N-(2-Amino-1-cyclohexylethyl)-5-(trifluoromethyl)-1,3-oxazole-4-carboxamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclohexylethyl)-5-(trifluoromethyl)-1,3-oxazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C13H18F3N3O2.ClH/c14-13(15,16)11-10(18-7-21-11)12(20)19-9(6-17)8-4-2-1-3-5-8;/h7-9H,1-6,17H2,(H,19,20);1H
• InChI Key: NXUKOTHARYVGGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CN)NC(=O)C2=C(OC=N2)C(F)(F)F.Cl
• Molecular Formula: C13H19ClF3N3O2
• Molecular Weight: 341.76 g/mol
• CAS No.: 2418719-03-4

Description

N-(2-Amino-1-cyclohexylethyl)-5-(trifluoromethyl)-1,3-oxazole-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C13H19ClF3N3O2 and its molecular weight is 341.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biologically Active Compounds

• Triazole-Based Scaffolds : The synthesis of 5-amino-1,2,3-triazole-4-carboxylic acid derivatives, utilized for creating collections of peptidomimetics or biologically active compounds, highlights the importance of triazole scaffolds in medicinal chemistry. These compounds have applications in designing HSP90 inhibitors, demonstrating significant biological activity (Ferrini et al., 2015).

• Functionalized Amino Acid Derivatives : A study on the synthesis of functionalized amino acid derivatives, specifically N-substituted 1-N-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyl-5-oxazolidine carboxamide and 1-N-substituted-3-amino-2-hydroxy-3-phenylpropane-1-carboxamide, evaluated for in vitro cytotoxicity against human cancer cell lines, demonstrates the potential of these compounds in anticancer drug design (Kumar et al., 2009).

• Anticancer and Antimicrobial Activities : The synthesis of N-arylpyrazole-containing enaminones and their conversion into substituted pyridine derivatives, bipyrazoles, pyrazolylisoxazoles, triazolopyrimidines, and triazinones showcases the diverse chemical transformations possible with these scaffolds. These compounds were tested for their cytotoxic effects against cancer cell lines and antimicrobial activities, underscoring their significance in developing new therapeutic agents (Riyadh, 2011).

• Ferrocenylmethyl Amino Acid Derivatives : The synthesis of N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives and their biological evaluation on the estrogen-positive MCF-7 breast cancer cell line illustrate the role of ferrocene conjugation in enhancing the anticancer activity of compounds. This research suggests that modifying existing molecules with bioactive moieties like ferrocene could lead to the discovery of potent anticancer agents (Butler et al., 2013).